Hernandulcin
Hernandulcin
Hernandulcin is a sweet sesquiterpene present in the leaves and flowers of the central American herb Lippia dulcis. Hernandulcin was the first sesquiterpene found to be sweet, and after a panel of volunteers tasted hernandulcin, it was determined that it was more than 1,000 times sweeter than sugar. Hernandulcin also has a minty aftertaste, and does not cause tooth decay, which would make it a good candidate for oral hygiene products.
Brand Name:
Vulcanchem
CAS No.:
95602-94-1
VCID:
VC0018340
InChI:
InChI=1S/C15H24O2/c1-11(2)6-5-9-15(4,17)13-8-7-12(3)10-14(13)16/h6,10,13,17H,5,7-9H2,1-4H3/t13-,15+/m1/s1
SMILES:
CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O
Molecular Formula:
C15H24O2
Molecular Weight:
236.35 g/mol
Hernandulcin
CAS No.: 95602-94-1
Main Products
VCID: VC0018340
Molecular Formula: C15H24O2
Molecular Weight: 236.35 g/mol
| CAS No. | 95602-94-1 |
|---|---|
| Product Name | Hernandulcin |
| Molecular Formula | C15H24O2 |
| Molecular Weight | 236.35 g/mol |
| IUPAC Name | (6S)-6-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-3-methylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C15H24O2/c1-11(2)6-5-9-15(4,17)13-8-7-12(3)10-14(13)16/h6,10,13,17H,5,7-9H2,1-4H3/t13-,15+/m1/s1 |
| Standard InChIKey | HYQNKKAJVPMBDR-HIFRSBDPSA-N |
| Isomeric SMILES | CC1=CC(=O)[C@@H](CC1)[C@](C)(CCC=C(C)C)O |
| SMILES | CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O |
| Canonical SMILES | CC1=CC(=O)C(CC1)C(C)(CCC=C(C)C)O |
| Boiling Point | 368.9±21.0 °C(Predicted) |
| Density | 0.995±0.06 g/cm3(Predicted) |
| Description | Hernandulcin is a sweet sesquiterpene present in the leaves and flowers of the central American herb Lippia dulcis. Hernandulcin was the first sesquiterpene found to be sweet, and after a panel of volunteers tasted hernandulcin, it was determined that it was more than 1,000 times sweeter than sugar. Hernandulcin also has a minty aftertaste, and does not cause tooth decay, which would make it a good candidate for oral hygiene products. |
| Synonyms | hernandulcin;(4S)-1-Methyl-4α-[(S)-1-hydroxy-1,5-dimethyl-4-hexenyl]cyclohexene-3-one;(S)-3-Methyl-6β-[(S)-1-hydroxy-1,5-dimethyl-4-hexenyl]-2-cyclohexene-1-one;(S)-6β-[(S)-1-Hydroxy-1,5-dimethyl-4-hexenyl]-3-methyl-2-cyclohexen-1-one |
| Reference | 1. Compadre CM, Pezzuto JM, Kinghorn AD, Kamath SK. Hernandulcin: an intensely sweet compound discovered by review of ancient literature. Science. 1985 Jan 25;227(4685):417-9. doi: 10.1126/science.3880922. PMID: 3880922. 2. Attia M, Kim SU, Ro DK. Molecular cloning and characterization of (+)-epi-α-bisabolol synthase, catalyzing the first step in the biosynthesis of the natural sweetener, hernandulcin, in Lippia dulcis. Arch Biochem Biophys. 2012 Nov 1;527(1):37-44. doi: 10.1016/j.abb.2012.07.010. Epub 2012 Jul 31. PMID: 22867794. 3. Compadre CM, Hussain RA, Lopez de Compadre RL, Pezzuto JM, Kinghorn AD. Analysis of structural features responsible for the sweetness of the sesquiterpene, hernandulcin. Experientia. 1988 May 15;44(5):447-9. doi: 10.1007/BF01940543. PMID: 3371450. |
| PubChem Compound | 125608 |
| Last Modified | Nov 12 2021 |
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